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Compound of Interest

Compound Name: Amino-PEG10-acid

Cat. No.: B1458906 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Amino-PEG10-acid. Adherence to

these procedures is critical for ensuring a safe laboratory environment.

Physicochemical Properties
A summary of the known physical and chemical properties of Amino-PEG10-acid is presented

below.

Property Value

Chemical Formula C23H47NO12[1][2]

Molecular Weight 529.62 g/mol [2][3]

CAS Number 196936-04-6[1]

Appearance White solid

Purity >98%

Solubility

Soluble in Methanol (MeOH),

Dimethylformamide (DMF), and Dimethyl

Sulfoxide (DMSO)

Storage Temperature -20°C for long-term storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1458906?utm_src=pdf-interest
https://www.benchchem.com/product/b1458906?utm_src=pdf-body
https://www.benchchem.com/product/b1458906?utm_src=pdf-body
https://broadpharm.com/product/bp-21818
https://www.medkoo.com/products/20320
https://www.medkoo.com/products/20320
https://conju-probe.com/product/amino-peg10-acid/
https://broadpharm.com/product/bp-21818
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Amino-PEG10-acid
to minimize exposure and ensure personal safety.
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Body Part
Personal Protective
Equipment

Material/Standard
Rationale and Best
Practices

Eyes/Face

Chemical safety

goggles and/or a face

shield

Polycarbonate lenses

are recommended for

impact resistance.

Goggles should be

splash-proof.

Essential for

protecting eyes from

splashes. Standard

safety glasses do not

offer adequate

protection.

Hands
Chemical-resistant

gloves

Nitrile or butyl rubber

gloves are

recommended for

handling acids.

Gloves must be

inspected for any

signs of degradation

or perforation before

use.

Provides a barrier

against direct skin

contact. Contaminated

gloves should be

disposed of

immediately, followed

by thorough hand

washing.

Body Laboratory coat

A fully fastened lab

coat should be worn.

For larger quantities,

an impervious apron

is recommended.

Protects against

accidental spills and

contamination of

personal clothing.

Respiratory

Use in a well-

ventilated area or a

chemical fume hood

For low-fume

environments, an N95

mask may be suitable.

For higher exposures

or when generating

aerosols, a full-face

respirator with acid

gas cartridges is

recommended.

Minimizes the

inhalation of any

potential vapors or

aerosols.

Feet Closed-toe shoes ---

Protects feet from

spills and falling

objects.
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Experimental Protocols: Handling and Disposal
Handling and Storage:

Engineering Controls: Always handle Amino-PEG10-acid in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize the inhalation of dust or vapors.

Ensure that eyewash stations and safety showers are readily accessible.

Safe Handling Practices:

Avoid direct contact with skin and eyes.

Do not breathe in dust or vapors.

Wash hands thoroughly with soap and water after handling.

Keep the container tightly sealed when not in use.

Date containers upon receipt and opening.

Storage:

Store in a cool, dry, and well-ventilated area.

Segregate from bases, oxidizing agents, and other incompatible materials.

Store solutions of inorganic hydroxides in polyethylene containers.

Spill and Cleanup Procedure:

Small Spills:

Wear appropriate PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a designated, labeled hazardous waste container.

Clean the spill area with soap and water.
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Large Spills:

Evacuate the area immediately.

Do not attempt to clean up large spills without proper training and equipment.

Contact your institution's environmental health and safety department.

Disposal Plan:

All waste materials, including the chemical itself, contaminated absorbents, and disposable

PPE, must be treated as hazardous waste.

Waste Segregation: Collect Amino-PEG10-acid waste in a dedicated, properly labeled, and

sealed container. Do not mix with other waste streams.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name.

Disposal: Dispose of the hazardous waste through your institution's licensed chemical waste

disposal contractor. Do not dispose of it in the regular trash or down the sewer system.

Workflow for Handling Amino-PEG10-acid
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Workflow for Handling Amino-PEG10-acid
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Caption: A flowchart illustrating the procedural steps for safely handling Amino-PEG10-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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